molecular formula C21H18N2O B12895272 3-Methyl-N-(3-phenylallylidene)-5-(styryl)isoxazol-4-amine CAS No. 88584-39-8

3-Methyl-N-(3-phenylallylidene)-5-(styryl)isoxazol-4-amine

Cat. No.: B12895272
CAS No.: 88584-39-8
M. Wt: 314.4 g/mol
InChI Key: YNQDRYLGPJQGDJ-QOCROZFYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methyl-N-(3-phenylallylidene)-5-(styryl)isoxazol-4-amine is an isoxazole derivative characterized by a methyl group at position 3, a styryl moiety at position 5, and a phenylallylidene substituent at the amine position.

Properties

CAS No.

88584-39-8

Molecular Formula

C21H18N2O

Molecular Weight

314.4 g/mol

IUPAC Name

(E)-N-[3-methyl-5-[(E)-2-phenylethenyl]-1,2-oxazol-4-yl]-3-phenylprop-2-en-1-imine

InChI

InChI=1S/C21H18N2O/c1-17-21(22-16-8-13-18-9-4-2-5-10-18)20(24-23-17)15-14-19-11-6-3-7-12-19/h2-16H,1H3/b13-8+,15-14+,22-16?

InChI Key

YNQDRYLGPJQGDJ-QOCROZFYSA-N

Isomeric SMILES

CC1=NOC(=C1N=C/C=C/C2=CC=CC=C2)/C=C/C3=CC=CC=C3

Canonical SMILES

CC1=NOC(=C1N=CC=CC2=CC=CC=C2)C=CC3=CC=CC=C3

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name Substituents (Position) Molecular Weight (g/mol) Synthesis Method Key Properties/Applications
Target Compound 3-Methyl, 5-Styryl, N-(3-phenylallylidene) Not reported Hypothetical: Cross-coupling or Schiff base condensation Conjugated system for optoelectronics
N-(4-Chlorobenzylidene)-3,4-dimethylisoxazol-5-amine 4-Chlorobenzylidene, 3,4-dimethyl ~222.69 (calculated) Schiff base condensation Photocrystallography studies
3-(4-Nitrophenyl)-4-(phenylsulfonyl)isoxazol-5-amine 4-Nitrophenyl, 4-phenylsulfonyl 345.335 Multi-step synthesis (nitration, sulfonation) Potential bioactive intermediates
trans-2-[5-(tert-Butyldimethylsilanyloxy)pentyl]-6-styryltetrahydropyran-4-one Styryl, silanyloxy-pentyl ~418.69 (calculated) Cross-coupling (styryl trifluoroborate) Lipophilic intermediates for drug design

Key Observations :

  • Substituent Effects : The target compound’s styryl group (C=C-Ph) enhances conjugation compared to the nitro and sulfonyl groups in , which are electron-withdrawing. The phenylallylidene group introduces steric bulk, contrasting with the smaller chloro substituent in .
  • Synthesis : While the target compound’s synthesis is unreported, styryl incorporation (as in ) may involve palladium-catalyzed coupling, whereas the phenylallylidene group likely forms via Schiff base condensation (analogous to ).

Physicochemical and Functional Properties

  • Solubility : The tert-butyldimethylsilanyloxy group in enhances lipophilicity, whereas the target compound’s phenylallylidene group may reduce solubility in polar solvents.
  • Stability : Schiff bases like are prone to hydrolysis under acidic conditions, whereas the target compound’s allylidene linkage may offer improved stability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.